Cas no 2171986-88-0 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidobutanoic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidobutanoic acid
• CAS No: 2171986-88-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6323828
• PubChem ID: 165509429
• Update Time: 2025-10-17

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidobutanoic acid
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamido]butanoic acid
• EN300-1542186
• 2171986-88-0

• Inchi： 1S/C28H36N2O5/c1-19(2)30(16-8-13-27(32)33)26(31)17-20(3)14-15-29-28(34)35-18-25-23-11-6-4-9-21(23)22-10-5-7-12-24(22)25/h4-7,9-12,19-20,25H,8,13-18H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： SGEPXSILWBFDJV-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CC(N(CCCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidobutanoic acid

Research Brief on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidobutanoic acid (CAS: 2171986-88-0)

The compound 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidobutanoic acid (CAS: 2171986-88-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a branched alkyl chain, serves as a critical intermediate in peptide synthesis and drug development. Its unique chemical properties make it particularly valuable for applications in solid-phase peptide synthesis (SPPS), where protecting groups play a pivotal role in ensuring selective reactions and high yields.

Recent studies have focused on optimizing the synthesis and application of this compound, particularly in the context of developing novel therapeutics. One notable advancement is its use in the synthesis of peptide-based drugs targeting protein-protein interactions (PPIs), which are notoriously difficult to modulate with small molecules. Researchers have demonstrated that the Fmoc-protected amino acid derivative enhances the stability and solubility of peptide intermediates, thereby improving the efficiency of SPPS protocols. Additionally, its compatibility with various coupling reagents and solvents has been systematically evaluated, providing valuable insights for industrial-scale production.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a key building block in the synthesis of a new class of antimicrobial peptides (AMPs). These AMPs exhibited potent activity against multidrug-resistant bacterial strains, with minimal cytotoxicity toward mammalian cells. The researchers attributed this selectivity to the compound's ability to facilitate the incorporation of hydrophobic and sterically demanding amino acids, which are crucial for membrane disruption and bacterial cell lysis. Furthermore, the study highlighted the compound's role in enabling the rapid assembly of peptide libraries for high-throughput screening, underscoring its utility in drug discovery pipelines.

Another area of active investigation involves the compound's potential in targeted drug delivery systems. A 2024 preprint on bioRxiv detailed its incorporation into self-assembling peptide nanostructures, which were engineered to encapsulate and deliver chemotherapeutic agents to tumor sites. The Fmoc group was found to enhance the thermodynamic stability of these nanostructures, while the branched alkyl chain contributed to controlled release kinetics. This dual functionality positions the compound as a promising candidate for next-generation nanomedicine platforms, particularly in oncology.

Despite these advancements, challenges remain in scaling up the synthesis of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidobutanoic acid. Current protocols often require expensive reagents and generate substantial waste, prompting efforts to develop greener synthetic routes. Recent work published in Organic Process Research & Development has explored catalytic methods to reduce the reliance on hazardous solvents, with encouraging results. These innovations not only address environmental concerns but also lower production costs, making the compound more accessible for widespread research and clinical applications.

In conclusion, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl-N-(propan-2-yl)pentanamidobutanoic acid (CAS: 2171986-88-0) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its applications span from peptide drug development to nanomedicine, driven by its unique structural features and functional versatility. Ongoing research aims to overcome synthetic challenges and expand its utility, solidifying its role as a cornerstone in the design of next-generation therapeutics.